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Compound of Interest

Compound Name: 4-Bromotoluene

Cat. No.: B049008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical

properties of 4-bromotoluene, a key intermediate in organic synthesis. The document details

its melting and boiling points, the standardized experimental protocols for their determination,

and a logical visualization of its physical states as a function of temperature.

Core Physicochemical Data
The melting and boiling points of 4-bromotoluene are critical parameters for its handling,

purification, and use in synthetic applications. The following table summarizes these key

quantitative data.

Property Value Conditions

Melting Point 26-29 °C Standard Pressure

Boiling Point 184-185 °C 760 Torr (Standard Pressure)

Experimental Protocols
Accurate determination of melting and boiling points is fundamental to verifying the purity and

identity of a chemical substance. The methodologies outlined below are standard procedures

employed in research and quality control laboratories.
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Melting Point Determination (Capillary Method)
The melting point of 4-bromotoluene, which is a solid at room temperature, is determined

using the capillary method. This can be performed with either a manual apparatus (like a Thiele

tube) or a digital melting point apparatus.

Procedure:

Sample Preparation: A small amount of dry, powdered 4-bromotoluene is packed into a

capillary tube to a height of 2-3 mm.[1] The tube is then tapped to ensure the sample is

compact at the bottom.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Rapid Heating (Optional): The sample can be heated rapidly to get an approximate melting

range. This first sample is then discarded.

Slow Heating for Accuracy: For an accurate measurement, a fresh sample is heated to about

20°C below the expected melting point. The heating rate is then reduced to approximately 1-

2°C per minute.[2]

Observation and Recording: The melting range is recorded from the temperature at which

the first drop of liquid is observed to the temperature at which the entire sample has turned

into a clear liquid.[1]

Boiling Point Determination (Distillation and Capillary
Method)
The boiling point of 4-bromotoluene is the temperature at which its vapor pressure equals the

atmospheric pressure.[3][4] A common and accurate method for its determination is through

distillation. An alternative, simpler method for small quantities is the capillary method.

Distillation Method Procedure:

Apparatus Setup: A distillation apparatus is assembled with a flask containing 4-
bromotoluene, a condenser, and a collection flask. A thermometer is positioned so that the
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top of the bulb is level with the side arm of the distillation head.

Heating: The 4-bromotoluene is heated. As it boils, the vapor rises and surrounds the

thermometer bulb before entering the condenser.

Temperature Reading: The temperature is recorded when it stabilizes, which indicates the

boiling point of the substance at the given atmospheric pressure.

Capillary Method Procedure:

Sample Preparation: A small amount of liquid 4-bromotoluene is placed in a test tube. A

capillary tube, sealed at one end, is inverted and placed into the test tube.

Heating: The test tube is gently heated in a water or oil bath. Air trapped in the capillary tube

will slowly bubble out.

Observation: As the temperature approaches the boiling point, a steady stream of bubbles

will emerge from the capillary tube. The heating is then stopped.

Temperature Reading: The boiling point is the temperature at which the liquid just begins to

enter the capillary tube as it cools.[5]

Physical State Transitions of 4-Bromotoluene
The physical state of 4-bromotoluene is dependent on its temperature. The following diagram

illustrates the relationship between temperature and the physical state of 4-bromotoluene,

highlighting its melting and boiling points as critical transition temperatures.
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Figure 1: Physical State of 4-Bromotoluene vs. Temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049008?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

